Cas no 2381235-83-0 ((R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester)

• Product Name: (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester
• CAS No: 2381235-83-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28
• CID: 5088731
• Update Time: 2025-07-01

(R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-6-8(9(14)15)12(7-13)4-5-12/h8H,4-7H2,1-3H3,(H,14,15)/t8-/m1/s1
• InChI Key： XDFSKDGVRVJWGF-MRVPVSSYSA-N
• SMILES： OC([C@@H]1C2(CC2)CN(C(=O)OC(C)(C)C)C1)=O

Additional information on (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester

(R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester (CAS No. 2381235-83-0)

(R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester (CAS No. 2381235-83-0) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of spirocyclic amines, which are known for their diverse pharmacological profiles and applications in drug discovery.

The spirocyclic structure of this compound provides a rigid framework that can enhance the binding affinity and selectivity of the molecule to specific biological targets. The presence of the azetidine ring and the tert-butyl ester group further contributes to its stability and solubility, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that the compound effectively crosses the blood-brain barrier, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester has also shown promise in cancer research. A study conducted at the National Cancer Institute reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The synthesis of (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester has been optimized using modern synthetic techniques, such as asymmetric synthesis and catalytic methods. These advancements have made it possible to produce this compound on a larger scale with high enantiomeric purity, which is crucial for its use in pharmaceutical applications. The use of chiral catalysts and ligands has been particularly effective in achieving high yields and selectivity during the synthesis process.

From a pharmacokinetic perspective, (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester has favorable properties that make it suitable for oral administration. Its low molecular weight and lipophilicity contribute to good absorption in the gastrointestinal tract, while its stability in physiological conditions ensures sustained therapeutic effects. Preclinical studies have shown that this compound has a favorable safety profile, with no significant toxicity observed at therapeutic doses.

The potential applications of (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester extend beyond neurological disorders and cancer. Recent research has explored its use in cardiovascular diseases, where it has shown anti-inflammatory and anti-thrombotic properties. These findings suggest that this compound may have broad therapeutic utility across multiple disease areas.

In conclusion, (R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-tert-butyl ester (CAS No. 2381235-83-0) is a promising chiral compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development and clinical evaluation.